Cas no 2284445-67-4 (Tert-Butyl 4-((5-formylpyridin-2-yl)oxy)-1H-pyrazole-1-carboxylate)
Tert-Butyl 4-((5-formylpyridin-2-yl)oxy)-1H-pyrazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-((5-formylpyridin-2-yl)oxy)-1H-pyrazole-1-carboxylate
- Tert-Butyl 4-((5-formylpyridin-2-yl)oxy)-1H-pyrazole-1-carboxylate
-
- MDL: MFCD32198650
- Inchi: 1S/C14H15N3O4/c1-14(2,3)21-13(19)17-8-11(7-16-17)20-12-5-4-10(9-18)6-15-12/h4-9H,1-3H3
- InChI Key: UITRAWBEHYWWKX-UHFFFAOYSA-N
- SMILES: O(C(N1C=C(C=N1)OC1C=CC(C=O)=CN=1)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 383
- XLogP3: 1.8
- Topological Polar Surface Area: 83.3
Tert-Butyl 4-((5-formylpyridin-2-yl)oxy)-1H-pyrazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 210060-2.500g |
tert-Butyl 4-((5-formylpyridin-2-yl)oxy)-1H-pyrazole-1-carboxylate, 95% |
2284445-67-4 | 95% | 2.500g |
$2146.00 | 2023-09-07 |
Tert-Butyl 4-((5-formylpyridin-2-yl)oxy)-1H-pyrazole-1-carboxylate Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on Tert-Butyl 4-((5-formylpyridin-2-yl)oxy)-1H-pyrazole-1-carboxylate
Recent Advances in the Study of Tert-Butyl 4-((5-formylpyridin-2-yl)oxy)-1H-pyrazole-1-carboxylate (CAS: 2284445-67-4)
In recent years, the compound Tert-Butyl 4-((5-formylpyridin-2-yl)oxy)-1H-pyrazole-1-carboxylate (CAS: 2284445-67-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and pyridine moieties, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The presence of both formyl and tert-butoxycarbonyl (Boc) protective groups makes it a versatile building block for further chemical modifications, particularly in drug discovery and development.
Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of kinase inhibitors, where it served as a crucial precursor for the synthesis of compounds targeting cancer-related signaling pathways. The researchers demonstrated that the aldehyde functionality at the 5-position of the pyridine ring allows for efficient conjugation with various nucleophiles, enabling the creation of diverse chemical libraries for high-throughput screening.
Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's utility in PROTAC (Proteolysis Targeting Chimera) technology. The researchers utilized Tert-Butyl 4-((5-formylpyridin-2-yl)oxy)-1H-pyrazole-1-carboxylate as a linker molecule, connecting an E3 ligase binder to a target protein ligand. The study showed that the compound's stability and reactivity profile made it an excellent candidate for this emerging therapeutic strategy, which aims to degrade disease-causing proteins rather than merely inhibiting them.
From a pharmacological perspective, the safety and pharmacokinetic properties of derivatives based on this scaffold have been investigated. A preclinical study conducted in 2023 evaluated several analogs for their absorption, distribution, metabolism, and excretion (ADME) characteristics. The results indicated that compounds derived from this core structure generally exhibited favorable drug-like properties, with moderate plasma protein binding and good metabolic stability in liver microsome assays.
The compound has also found applications beyond traditional small molecule drug discovery. Recent work published in ACS Chemical Biology demonstrated its use in chemical biology probes for studying protein-protein interactions. The researchers developed photoaffinity labeling agents incorporating this scaffold, which proved effective in capturing transient interactions between proteins involved in inflammatory pathways.
Looking forward, the versatility of Tert-Butyl 4-((5-formylpyridin-2-yl)oxy)-1H-pyrazole-1-carboxylate suggests it will continue to play an important role in medicinal chemistry. Current research directions include exploring its potential in covalent inhibitor design, where the aldehyde group can form reversible covalent bonds with target proteins, and in the development of bifunctional molecules for targeted protein degradation. As synthetic methodologies continue to advance, we anticipate seeing more innovative applications of this valuable chemical building block in both academic and industrial settings.
2284445-67-4 (Tert-Butyl 4-((5-formylpyridin-2-yl)oxy)-1H-pyrazole-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)